Cas no 1624695-07-3 (6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide
• CAS No: 1624695-07-3
• MF: C₁₇H₁₈ClFN₂O₃S
• MW: 384.852825641632
• CID: 5972366
• PubChem ID: 86839195
• Update Time: 2025-06-15

6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1624695-07-3
• Z815175918
• 6-chloro-N-[[4-(3-fluorophenyl)oxan-4-yl]methyl]pyridine-3-sulfonamide
• EN300-26605482
• 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide
• AKOS030762326

• Inchi： 1S/C17H18ClFN2O3S/c18-16-5-4-15(11-20-16)25(22,23)21-12-17(6-8-24-9-7-17)13-2-1-3-14(19)10-13/h1-5,10-11,21H,6-9,12H2
• InChI Key： UZXISSZVDYNKKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NCC1(C2C=CC=C(C=2)F)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 384.0710695g/mol
• Monoisotopic Mass: 384.0710695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide

Introduction to 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide (CAS No. 1624695-07-3)

6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1624695-07-3, represents a class of molecules that exhibit promising biological activities, making them valuable candidates for further research and development in drug discovery. The molecular structure of this compound is characterized by a pyridine core, which is a common motif in many bioactive molecules, linked to a sulfonamide group and an N-methylated oxanaphthyl moiety. These structural features contribute to its unique chemical properties and potential therapeutic applications.

The presence of a chloro substituent on the pyridine ring and a fluorophenyl group in the oxanaphthyl moiety enhances the compound's electronic properties, influencing its reactivity and interaction with biological targets. The sulfonamide group, a well-known pharmacophore, is often involved in hydrogen bonding interactions within biological systems, which can be critical for drug-receptor binding affinity. This combination of structural elements makes 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyridine scaffold is particularly prevalent in this context, as it can serve as a versatile platform for designing molecules with specific biological activities. For instance, pyridine-based compounds have been extensively studied for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The specific substitution pattern in 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide may confer selectivity for certain kinases or other enzymes, making it a promising lead compound for further optimization.

The fluorophenyl group in the molecule is another key feature that contributes to its potential bioactivity. Fluoro-substituted aromatic rings are known to enhance metabolic stability and binding affinity in many drug candidates. This property is particularly valuable in the context of drug development, where improving pharmacokinetic profiles can significantly enhance the efficacy of a therapeutic agent. Additionally, the oxanaphthyl moiety introduces rigidity to the molecular structure, which can improve binding interactions with biological targets by reducing conformational flexibility.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery due to their broad spectrum of biological activities. Sulfonamides are known to interact with various biological targets, including enzymes and receptors, through multiple mechanisms such as hydrogen bonding and hydrophobic interactions. The sulfonamide group in 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide is likely to play a crucial role in its interaction with potential biological targets, contributing to its observed bioactivity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro group on the pyridine ring, followed by functionalization of the oxanaphthyl moiety and finally the incorporation of the sulfonamide group. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

The potential applications of 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide are broad and span across various therapeutic areas. Given its structural features and bioactivity profile, it may be explored as a lead compound for developing treatments against neurological disorders, infectious diseases, and cancer. Preclinical studies are essential to evaluate its efficacy and safety profiles before moving into human trials. These studies will provide valuable insights into its mechanism of action and potential therapeutic benefits.

In conclusion, 6-chloro-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}pyridine-3-sulfonamide (CAS No. 1624695-07-3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. Continued research into its bioactivity and synthetic pathways will be crucial in realizing its full therapeutic potential.